Cas no 2225146-52-9 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid
• CAS No: 2225146-52-9
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 6000534
• PubChem ID: 165605505
• Update Time: 2025-05-20

1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid
• EN300-1725734
• 2225146-52-9

• Inchi： 1S/C27H31NO4/c1-27(2)12-11-24-17(14-27)13-18(25(29)30)15-28(24)26(31)32-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,29,30)
• InChI Key： OVPRXPCAVTVWBO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)CC2CC(C)(C)CCC12)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid: A Comprehensive Overview

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid, identified by the CAS number 2225146-52-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a decahydroquinoline backbone. The presence of the Fmoc group, a well-known protecting group in organic synthesis, suggests its utility in peptide synthesis and other related fields. The decahydroquinoline moiety, with its unique bicyclic structure, contributes to the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems and advanced materials.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc)-based compounds in the field of medicinal chemistry. The Fmoc group has been extensively used as a protective group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis of complex peptides and proteins. This has led to significant advancements in the development of bioactive molecules and therapeutic agents. The integration of the Fmoc group with the decahydroquinoline backbone in this compound further enhances its versatility, making it a valuable tool in both academic research and industrial applications.

The structural features of this compound, including the decahydroquinoline framework and the Fmoc group, have been extensively studied to understand their contributions to the molecule's properties. The decahydroquinoline moiety provides a rigid and planar structure, which is essential for maintaining the integrity of the molecule during synthesis and subsequent applications. Additionally, the presence of two methyl groups at the 6-position of the decahydroquinoline ring introduces steric hindrance, which can influence the molecule's solubility and stability. These attributes make this compound an ideal candidate for use in drug delivery systems, where stability and controlled release are critical.

In terms of applications, this compound has shown promise in various fields. In peptide synthesis, its role as an Fmoc-based protecting group has been well-documented, with researchers exploring its efficiency in protecting amino groups during multi-step synthesis processes. Furthermore, its potential as a building block for constructing more complex molecules has been recognized. By leveraging its unique structural features, scientists can design molecules with tailored properties for specific applications such as drug delivery or catalysis.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Studies using density functional theory (DFT) have revealed that the Fmoc group significantly influences the electronic distribution within the molecule. This understanding is crucial for predicting how this compound will behave in different chemical environments and for designing new compounds with desired electronic properties.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-decahydroquinoline-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines the benefits of both Fmoc protection and decahydroquinoline framework to create a versatile tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.